Cas no 1805183-75-8 (Ethyl 4-bromo-2-cyano-5-iodobenzoate)

• Product Name: Ethyl 4-bromo-2-cyano-5-iodobenzoate
• CAS No: 1805183-75-8
• MF: C₁₀H₇BrINO₂
• MW: 379.97655415535
• CID: 4706718
• Update Time: 2025-06-14

Ethyl 4-bromo-2-cyano-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyano-5-iodobenzoate

• Inchi： 1S/C10H7BrINO2/c1-2-15-10(14)7-4-9(12)8(11)3-6(7)5-13/h3-4H,2H2,1H3
• InChI Key： JZYSOHDBTSFFOS-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C#N)=C(C(=O)OCC)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromo-2-cyano-5-iodobenzoate

Comprehensive Overview of Ethyl 4-bromo-2-cyano-5-iodobenzoate (CAS No. 1805183-75-8)

Ethyl 4-bromo-2-cyano-5-iodobenzoate (CAS No. 1805183-75-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring bromo, cyano, and iodo substituents, serves as a versatile intermediate in synthetic chemistry. Its ethyl ester group further enhances its reactivity, making it a valuable building block for the synthesis of complex molecules.

In recent years, the demand for halogenated benzoate derivatives like Ethyl 4-bromo-2-cyano-5-iodobenzoate has surged due to their pivotal role in the development of active pharmaceutical ingredients (APIs). Researchers are particularly interested in its potential applications in drug discovery, where it can be used to create novel heterocyclic compounds with therapeutic properties. The compound's cyano and iodo groups also make it a candidate for cross-coupling reactions, a hot topic in modern organic synthesis.

From an industrial perspective, Ethyl 4-bromo-2-cyano-5-iodobenzoate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring ways to optimize its production using catalytic methods and renewable resources. This aligns with the broader trend of minimizing waste and reducing the carbon footprint in chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's spectroscopic properties and crystallographic data have also been subjects of academic interest. Advanced techniques such as NMR spectroscopy and X-ray diffraction are commonly employed to characterize its structure, ensuring purity and consistency for research applications. These analytical methods are critical for quality control, especially when the compound is used in high-throughput screening or combinatorial chemistry.

Another area where Ethyl 4-bromo-2-cyano-5-iodobenzoate shines is in the development of functional materials. Its unique electronic properties, derived from the halogen atoms and cyano group, make it a promising candidate for organic electronics and photovoltaic devices. This has sparked interest among researchers working on next-generation solar cells and OLEDs, as they seek to improve efficiency and reduce costs.

In summary, Ethyl 4-bromo-2-cyano-5-iodobenzoate (CAS No. 1805183-75-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its relevance to drug discovery, sustainable chemistry, and advanced materials ensures its continued importance in both academic and industrial settings. As research progresses, this compound is likely to remain a key player in the development of innovative solutions to some of the most pressing challenges in science and technology.